Cas no 127692-22-2 (Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro-)
127692-22-2 structure
Product Name:Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro-
CAS No:127692-22-2
MF:C10H15N3O3
MW:225.244402170181
CID:192429
PubChem ID:460737
Update Time:2025-04-19
Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro-
- 2-butyl-2-methyl-6-nitro-3H-imidazo[2,1-b][1,3]oxazole
- Imidazo(2,1-b)oxazole, 2-butyl-2,3-dihydro-2-methyl-6-nitro-
- 2-Butyl-2-methyl-6-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole
- 2-butyl-2-methyl-6-nitro-3H-imidazo[2,1-b]oxazole
- Imidazo[2,1-b]oxazole, 2-butyl-2,3-dihydro-2-methyl-6-nitro-
- DTXSID10925952
- 127692-22-2
-
- Inchi: 1S/C10H15N3O3/c1-3-4-5-10(2)7-12-6-8(13(14)15)11-9(12)16-10/h6H,3-5,7H2,1-2H3
- InChI Key: YPLGANYGSFFJHZ-UHFFFAOYSA-N
- SMILES: O1C2=NC(=CN2CC1(C)CCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.11145
- Monoisotopic Mass: 225.111341
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.9
- XLogP3: 2.2
Experimental Properties
- Density: 1.34
- Boiling Point: 354.5°C at 760 mmHg
- Flash Point: 168.2°C
- Refractive Index: 1.605
- PSA: 70.19
Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro- Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
127692-22-2 (Imidazo[2,1-b]oxazole,2-butyl-2,3-dihydro-2-methyl-6-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk